Cas no 1357387-36-0 (2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions and compatibility with a wide range of reaction conditions. The presence of the dioxaborolane group enhances its reactivity in palladium-catalyzed transformations, while the chloro and methoxy substituents provide additional functionalization sites for further synthetic modifications. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its well-defined structure and reliable performance make it a preferred choice for precision synthesis in medicinal chemistry and materials science applications.

2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1357387-36-0 structure

Product Name:2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1357387-36-0

MF:C₁₂H₁₆BCl₂NO₃

MW:303.977341651917

MDL:MFCD20487033

CID:4696587

Update Time:2025-06-07

2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2,5-dichloro-3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
- MDL： MFCD20487033
- Inchi： 1S/C12H16BCl2NO3/c1-11(2)12(3,4)19-13(18-11)8-7(14)6-16-10(15)9(8)17-5/h6H,1-5H3
- InChI Key： AOMBAVWJLXHKGT-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1B1OC(C)(C)C(C)(C)O1)OC)Cl

Computed Properties

Exact Mass: 303.06
Monoisotopic Mass: 303.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.6

2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

Hazard Category Code： 25-41
Safety Instruction： 26-39-45
Hazardous Material Identification：

2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D437008-25mg	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0		25mg	$190.00	2023-05-18
TRC	D437008-50mg	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0		50mg	$305.00	2023-05-18
TRC	D437008-100mg	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0		100mg	$471.00	2023-05-18
TRC	D437008-250mg	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0		250mg	$821.00	2023-05-18
Matrix Scientific	070953-250mg	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0		250mg	$523.00	2023-09-08
abcr	AB368990-1 g	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0		1g	€1039.80	2023-04-26
abcr	AB368990-1g	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine; .	1357387-36-0		1g	€1039.80	2025-03-19
A2B Chem LLC	AI32329-250mg	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0	≥ 95 %	250mg	$783.00	2024-04-20
A2B Chem LLC	AI32329-1g	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0	≥ 95 %	1g	$2206.00	2024-04-20
Ambeed	A175327-1g	2,5-Dichloro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1357387-36-0	95+%	1g	$912.0	2024-04-24